Cas no 1065484-53-8 (2-Chloro-n-(1-pyrazin-2-yl-piperidin-3-yl)-acetamide)

• Product Name: 2-Chloro-n-(1-pyrazin-2-yl-piperidin-3-yl)-acetamide
• CAS No: 1065484-53-8
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 2189248
• PubChem ID: 45787042
• Update Time: 2025-04-21

2-Chloro-n-(1-pyrazin-2-yl-piperidin-3-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(1-pyrazin-2-yl-piperidin-3-yl)-acetamide
• 2-chloro-N-(1-pyrazin-2-ylpiperidin-3-yl)acetamide
• 2-Chloro-N-[1-(2-pyrazinyl)-3-piperidinyl]acetamide
• AKOS015941526
• 2-Chloro-N-(1-(pyrazin-2-yl)piperidin-3-yl)acetamide
• DTXSID90671566
• DB-323810
• 2-Chloro-N-[1-(pyrazin-2-yl)piperidin-3-yl]acetamide
• 1065484-53-8
• 2-Chloro-N-(1-pyrazin-2-yl-piperidin-3-yl)-acetaMide, 98+% C11H15ClN4O, MW: 254.72

• MDL： MFCD10698928
• Inchi： 1S/C11H15ClN4O/c12-6-11(17)15-9-2-1-5-16(8-9)10-7-13-3-4-14-10/h3-4,7,9H,1-2,5-6,8H2,(H,15,17)
• InChI Key： JFSSQQQCYCUUIF-UHFFFAOYSA-N
• SMILES： ClCC(NC1CN(C2C=NC=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.30